Cas no 2137552-49-7 (1H-Imidazole-4-methanesulfonyl chloride, α,1-dimethyl-)

• Product Name: 1H-Imidazole-4-methanesulfonyl chloride, α,1-dimethyl-
• CAS No: 2137552-49-7
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• CID: 5286379
• PubChem ID: 165446719
• Update Time: 2025-07-31

1H-Imidazole-4-methanesulfonyl chloride, α,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanesulfonyl chloride, α,1-dimethyl-
• 2137552-49-7
• 1-(1-methyl-1H-imidazol-4-yl)ethane-1-sulfonyl chloride
• EN300-681376

• Inchi： 1S/C6H9ClN2O2S/c1-5(12(7,10)11)6-3-9(2)4-8-6/h3-5H,1-2H3
• InChI Key： DIOLXNNRRWXJCQ-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(C)S(Cl)(=O)=O)N=1

Computed Properties

• Exact Mass: 208.0073264g/mol
• Monoisotopic Mass: 208.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 380.9±25.0 °C(Predicted)
• pka: 5.26±0.70(Predicted)